Cas no 2385747-47-5 (1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester
• CAS No: 2385747-47-5
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5910281
• PubChem ID: 146049085
• Update Time: 2025-10-28

1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester
• 2385747-47-5
• EN300-7499141
• tert-butyl 3-(aminomethyl)-3-(pyridin-4-yl)azetidine-1-carboxylate
• Tert-butyl 3-(aminomethyl)-3-pyridin-4-ylazetidine-1-carboxylate

• Inchi： 1S/C14H21N3O2/c1-13(2,3)19-12(18)17-9-14(8-15,10-17)11-4-6-16-7-5-11/h4-7H,8-10,15H2,1-3H3
• InChI Key： FWWYCUCFMHTZAQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CN)(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 389.0±32.0 °C(Predicted)
• pka: 9.97±0.29(Predicted)

Additional information on 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester

1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 2385747-47-5): An Overview

1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 2385747-47-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include an azetidine ring, an aminomethyl group, and a pyridine moiety, all of which contribute to its pharmacological properties.

The azetidine ring is a four-membered heterocyclic compound that is known for its high reactivity and conformational flexibility. These properties make it an attractive scaffold for the design of bioactive molecules. The aminomethyl group attached to the azetidine ring further enhances the compound's ability to interact with biological targets, while the pyridine moiety provides additional electronic and steric effects that can modulate its biological activity.

In recent years, 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester has been extensively studied for its potential as a therapeutic agent in various diseases. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs are involved in a wide range of physiological processes and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

Studies have shown that 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester can selectively bind to specific GPCRs, thereby modulating their activity. This selective binding property is crucial for developing drugs with high efficacy and low side effects. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibited potent agonist activity at the μ-opioid receptor (MOR), a key target for pain management. The study found that the compound effectively reduced pain responses in animal models without causing significant adverse effects.

Another area of interest is the potential of 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. A study published in Inflammation Research in 2021 reported that treatment with 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester significantly ameliorated symptoms in a mouse model of IBD.

The pharmacokinetic properties of 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for development as an oral medication. Additionally, the compound has been found to have low toxicity and good safety margins in preclinical studies.

In terms of clinical development, several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy.

The future prospects for 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester are bright. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-(4-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 2385747-47-5) represents a promising molecule with significant potential in medicinal chemistry. Its ability to modulate GPCRs and its anti-inflammatory properties make it an attractive candidate for the treatment of various diseases. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in drug discovery and development.